1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethanone

• CAS No.: 1060802-09-6
• Molecular Formula: C7H3ClF3NO
• Molecular Weight: 209.55 g/mol
• IUPAC Name: 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C7H3ClF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3H
• InChI Key: CWAHIPFSELTODX-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Cl)C(=O)C(F)(F)F

Description

1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethanone is a useful research compound. Its molecular formula is C7H3ClF3NO and its molecular weight is 209.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethanol (0.643 g, 3.04 mmol) in DCM (9 mL) at 0° C. was added 1,1,1-tris(acetyloxy)-1,1-dihydro-1,2-benziodoxol-3-(1H)-one (1.55 g, 3.65 mmol). The reaction mixture was allowed to warm to room temperature and stirred for 20 h before quenching with saturated NaHCO3 (10 mL) and saturated sodium thiosulfate solution. The reaction mixture was stirred for 20 min and transferred to a separatory funnel. The aqueous phase was discarded and the organic phase was washed with brine and dried over MgSO4 The filtrate was concentrated under reduced pressure and the residue was purified by flash column chromatography on silica gel (5% to 30% EtOAc in heptane) to afford the title compound (0.545 g, 2.60 mmol, 86% yield) as a pale yellow oil. LC/MS (ESI+) m/z=209.9 (M+H).